Cyclooctyl methyl carbonate

• CAS No.: 61699-38-5
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: cyclooctyl methyl carbonate
• InChI: InChI=1S/C10H18O3/c1-12-10(11)13-9-7-5-3-2-4-6-8-9/h9H,2-8H2,1H3
• InChI Key: MCNKZOMTVSVVSJ-UHFFFAOYSA-N
• SMILES: COC(=O)OC1CCCCCCC1

Description

Cyclooctyl methyl carbonate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.9 gm of methyl chloroformate were added drop-by-drop under agitation to a solution of 25.6 gm of cyclooctanol and 15.8 gm of absolute pyridine in 150 ml of dry benzene under external cooling at 0° to 5° C. After the methyl chloroformate had been added, agitation was continued for 12 hours at room temperature. Then, the benzene phase was drawn off from the precipitated pyridine hydrochloride, and washed with diluted hydrochloric acid, sodium hydroxide solution and water, and dried. After the solvent had been distilled off, the raw ester was distilled in vacuo by means of a Vigreux column. A colorless liquid was obtained which had a herbal, very natural and complex fragrance which is distinguished by a strong and long-clinging flowery jasmine scent.